Cas no 2586127-05-9 (3-​Pyridinecarboxylic acid, 2-​fluoro-​5-​(methylthio)​-)

• Product name: 3-​Pyridinecarboxylic acid, 2-​fluoro-​5-​(methylthio)​-
• CAS No: 2586127-05-9
• MF: C₇H₆FNO₂S
• MW: 187.19
• CID: 5077163

3-​Pyridinecarboxylic acid, 2-​fluoro-​5-​(methylthio)​- Chemical and Physical Properties

Names and Identifiers

• 3-​Pyridinecarboxylic acid, 2-​fluoro-​5-​(methylthio)​-

• Inchi： 1S/C7H6FNO2S/c1-12-4-2-5(7(10)11)6(8)9-3-4/h2-3H,1H3,(H,10,11)
• InChI Key： NYRJLFGZGMUEMR-UHFFFAOYSA-N
• SMILES： C1(C(=O)O)=C(N=CC(SC)=C1)F

Additional information on 3-​Pyridinecarboxylic acid, 2-​fluoro-​5-​(methylthio)​-

3-Pyridinecarboxylic acid, 2-fluoro-5-(methylthio): A Comprehensive Overview

3-Pyridinecarboxylic acid, 2-fluoro-5-(methylthio) (CAS No. 2586127-05-9) is a versatile compound with significant applications in the fields of pharmaceuticals, agrochemicals, and materials science. This article provides a detailed overview of its chemical properties, synthesis methods, and potential applications, drawing on the latest research findings to offer a comprehensive understanding of this compound.

The molecular structure of 3-pyridinecarboxylic acid, 2-fluoro-5-(methylthio) is characterized by a pyridine ring with a carboxylic acid group at the 3-position, a fluorine atom at the 2-position, and a methylthio group at the 5-position. This unique combination of functional groups imparts specific chemical and physical properties that make it an attractive candidate for various applications.

In terms of chemical properties, 3-pyridinecarboxylic acid, 2-fluoro-5-(methylthio) exhibits strong acidity due to the presence of the carboxylic acid group. The fluorine atom enhances the electron-withdrawing effect, further increasing the acidity. The methylthio group, on the other hand, provides additional reactivity and stability to the molecule. These properties make it suitable for use in a wide range of chemical reactions and synthetic processes.

The synthesis of 3-pyridinecarboxylic acid, 2-fluoro-5-(methylthio) can be achieved through several methods. One common approach involves the reaction of 2-fluoro-5-methylthiopyridine with carbon dioxide in the presence of a suitable catalyst. Another method involves the oxidative decarboxylation of an appropriate precursor followed by functional group transformations. Recent advancements in catalytic chemistry have led to more efficient and environmentally friendly synthetic routes, reducing the overall cost and environmental impact of production.

In the pharmaceutical industry, 3-pyridinecarboxylic acid, 2-fluoro-5-(methylthio) has shown promise as an intermediate in the synthesis of various drugs. Its unique structure allows it to serve as a building block for compounds with diverse biological activities. For instance, it has been used in the development of anti-inflammatory agents and antiviral drugs. Recent studies have also explored its potential as a lead compound for developing new therapeutic agents targeting specific diseases.

In agrochemicals, 3-pyridinecarboxylic acid, 2-fluoro-5-(methylthio) has been investigated for its potential as a herbicide or fungicide. Its ability to disrupt key biological processes in plants and fungi makes it an attractive candidate for crop protection applications. Researchers are currently exploring its efficacy and safety profile to determine its suitability for commercial use.

In materials science, 3-pyridinecarboxylic acid, 2-fluoro-5-(methylthio) has found applications in the development of functional materials such as polymers and coatings. Its unique combination of functional groups allows it to be incorporated into polymer chains or used as a cross-linking agent to enhance material properties such as thermal stability and mechanical strength. Recent advancements in materials science have led to the development of novel materials with enhanced performance characteristics using this compound.

The safety profile of 3-pyridinecarboxylic acid, 2-fluoro-5-(methylthio) is an important consideration in its use across various industries. While it is generally considered safe when handled properly, appropriate safety measures should be taken to prevent exposure and ensure safe handling. Occupational health guidelines recommend using personal protective equipment (PPE) such as gloves and goggles when handling this compound.

In conclusion, 3-pyridinecarboxylic acid, 2-fluoro-5-(methylthio) (CAS No. 2586127-05-9) is a versatile compound with significant potential in pharmaceuticals, agrochemicals, and materials science. Its unique chemical properties and diverse applications make it an important molecule for researchers and industry professionals alike. Ongoing research continues to uncover new uses and improve our understanding of this compound's behavior and potential.